Cas no 1114985-14-6 ((3aS,6aS)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole)

• Product Name: (3aS,6aS)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole
• CAS No: 1114985-14-6
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD12036040
• CID: 876854
• PubChem ID: 43604250
• Update Time: 2025-04-19

(3aS,6aS)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• (3aS,6aS)-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole
• ethyl (3aS,6aS)-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole-5-carboxylate
• 894854-14-9
• cis-5-Ethoxycarbonyl-1H-hexahydropyrrolo[3,4-b]pyrrole
• cis-Ethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• (3aS,6aS)-ethyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• cis-Ethyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• AC2946
• AKOS010382619
• CS-0316955
• DTXSID20656220
• SULDDMOQJXWUNO-JGVFFNPUSA-N
• Ethyl (3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• 1114985-14-6

• MDL： MFCD12036040
• Inchi： 1S/C9H16N2O2/c1-2-13-9(12)11-5-7-3-4-10-8(7)6-11/h7-8,10H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key： SULDDMOQJXWUNO-JGVFFNPUSA-N
• SMILES： O(CC)C(N1C[C@@H]2[C@H](C1)CCN2)=O

Computed Properties

• Exact Mass: 184.12100
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 0.70330